Cas no 1353878-25-7 (2-methanesulfonylpyridine-3-carbaldehyde)
1353878-25-7 structure
Product Name:2-methanesulfonylpyridine-3-carbaldehyde
CAS No:1353878-25-7
MF:C7H7NO3S
MW:185.200380563736
MDL:MFCD20444442
CID:4592219
PubChem ID:56773894
Update Time:2024-11-05
2-methanesulfonylpyridine-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-(Methylsulfonyl)nicotinaldehyde
- 3-Pyridinecarboxaldehyde, 2-(methylsulfonyl)-
- 2-methanesulfonylpyridine-3-carbaldehyde
- MFCD20444442
- SCHEMBL9782052
- CS-0328883
- AKOS015991505
- E86845
- KF-0738
- 2-methylsulfonylpyridine-3-carbaldehyde
- 1353878-25-7
-
- MDL: MFCD20444442
- Inchi: 1S/C7H7NO3S/c1-12(10,11)7-6(5-9)3-2-4-8-7/h2-5H,1H3
- InChI Key: KVLNNEJGGWIDKO-UHFFFAOYSA-N
- SMILES: C1(S(C)(=O)=O)=NC=CC=C1C=O
Computed Properties
- Exact Mass: 185.015
- Monoisotopic Mass: 185.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.5A^2
- XLogP3: -0.1
2-methanesulfonylpyridine-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029206223-5g |
2-(Methylsulfonyl)nicotinaldehyde |
1353878-25-7 | 95% | 5g |
$2,363.76 | 2022-04-03 | |
| Alichem | A029206223-10g |
2-(Methylsulfonyl)nicotinaldehyde |
1353878-25-7 | 95% | 10g |
$3,283.00 | 2022-04-03 | |
| Alichem | A029206223-25g |
2-(Methylsulfonyl)nicotinaldehyde |
1353878-25-7 | 95% | 25g |
$5,360.00 | 2022-04-03 | |
| Matrix Scientific | 067020-1g |
2-Methanesulfonylpyridine-3-carbaldehyde, >95% |
1353878-25-7 | >95% | 1g |
$385.00 | 2023-09-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1399553-1g |
2-(Methylsulfonyl)nicotinaldehyde |
1353878-25-7 | 95+% | 1g |
¥8442 | 2023-04-15 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R158090-100mg |
2-methanesulfonylpyridine-3-carbaldehyde |
1353878-25-7 | 95% | 100mg |
¥1304 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R158090-250mg |
2-methanesulfonylpyridine-3-carbaldehyde |
1353878-25-7 | 95% | 250mg |
¥2476 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R158090-1g |
2-methanesulfonylpyridine-3-carbaldehyde |
1353878-25-7 | 95% | 1g |
¥7429 | 2023-09-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00756732-100mg |
2-(Methylsulfonyl)nicotinaldehyde |
1353878-25-7 | 95% | 100mg |
¥988.0 | 2023-04-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00756732-250mg |
2-(Methylsulfonyl)nicotinaldehyde |
1353878-25-7 | 95% | 250mg |
¥1876.0 | 2023-04-02 |
2-methanesulfonylpyridine-3-carbaldehyde Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
1353878-25-7 (2-methanesulfonylpyridine-3-carbaldehyde) Related Products
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